4-Benzyloxyphenylacetone

• CAS No.: 5586-92-5
• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: 1-(4-phenylmethoxyphenyl)propan-2-one
• InChI: InChI=1S/C16H16O2/c1-13(17)11-14-7-9-16(10-8-14)18-12-15-5-3-2-4-6-15/h2-10H,11-12H2,1H3
• InChI Key: NNFOTEQKNPUXGR-UHFFFAOYSA-N
• SMILES: CC(=O)CC1=CC=C(C=C1)OCC2=CC=CC=C2

Description

4-Benzyloxyphenylacetone is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 10.0 g (41.3 mmol) of 4-benzyloxyphenylacetic acid (31) was added, 20 mL of acetic anhydride and 20 mL of pyridine, which was heated to reflux with stirring under argon atmosphere for 6 hours. Solvents were evaporated and residue dissolved in CHCl3 (50 mL) and washed with 1N NaOH (2×50 mL). Dried organic layer (MgSO4), filtered, and evaporated to 11.8 g of an amber oil. Vacuum distillation at 0.1 mm Hg in an oil-bath set to 170° C. followed by silica gel chromatography eluting with 8/2 CH2Cl2-hexanes gave 2.68 g (27%). 1H NMR (CDCl3) □δ□ 2.14 (s, 3H), 3.63 (s, 2H), 5.05 (s, 2H), 6.94 (d, 2H, J=8.7 Hz), 7.10 (d, 2H, J=8.7 Hz), 7.26-7.47 (m, 5H).